Cas no 81968-39-0 (3-Butynoic acid, 2-hydroxy-, (2S)-)

• Product Name: 3-Butynoic acid, 2-hydroxy-, (2S)-
• CAS No: 81968-39-0
• MF: C₄H₄O₃
• MW: 100.072761535645
• CID: 1804849
• PubChem ID: 55300343
• Update Time: 2025-04-21

3-Butynoic acid, 2-hydroxy-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Butynoic acid, 2-hydroxy-, (2S)-
• (2S)-2-Hydroxybut-3-ynoic acid
• AKOS006380237
• 81968-39-0
• DTXSID50717676

• Inchi： 1S/C4H4O3/c1-2-3(5)4(6)7/h1,3,5H,(H,6,7)/t3-/m0/s1
• InChI Key： LWNHDEQKHFRYMD-VKHMYHEASA-N
• SMILES： O[C@@H](C#C)C(=O)O

Computed Properties

• Exact Mass: 100.016043985g/mol
• Monoisotopic Mass: 100.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids